N-(2,4-dimethylphenyl)-2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[4-(3-fluorophenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]acetamide
• InChI: InChI=1S/C22H21FN4O3S/c1-15-8-9-19(16(2)11-15)25-21(28)13-26-14-27(18-6-3-5-17(23)12-18)22-20(31(26,29)30)7-4-10-24-22/h3-12H,13-14H2,1-2H3,(H,25,28)
• InChI Key: JYYOGHKPPRBRFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2CN(C3=C(S2(=O)=O)C=CC=N3)C4=CC(=CC=C4)F)C
• Molecular Formula: C22H21FN4O3S
• Molecular Weight: 440.5 g/mol

Description

N-(2,4-dimethylphenyl)-2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide is a useful research compound. Its molecular formula is C22H21FN4O3S and its molecular weight is 440.49. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Urease Inhibition Activities

A study by Khan et al. (2010) explored the synthesis of various 1,2,4-triazole and 1,3,4-thiadiazole derivatives, including compounds structurally related to N-(2,4-dimethylphenyl)-2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide. They discovered that certain derivatives exhibit potent antioxidant and urease inhibitory activities, indicating potential applications in therapeutic and agricultural areas (Khan et al., 2010).

Anticancer Properties

Ekrek et al. (2022) synthesized a series of thiazole and thiadiazole derivatives, closely related in structure to the compound . They found significant anticancer activity in these compounds against various cancer cell lines, suggesting their potential use in cancer therapy (Ekrek et al., 2022).

Anti-Inflammatory Activity

Sunder et al. (2013) investigated N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, which are structurally related to the compound of interest. Some derivatives showed significant anti-inflammatory activity, suggesting potential therapeutic applications in inflammation-related disorders (Sunder et al., 2013).

Application in Base Oil Improvement

Nessim (2017) reported on the synthesis of Pyridazinone derivatives, similar in structure to the compound , which showed effectiveness as antioxidants for base oil improvement. This suggests potential industrial applications in enhancing the quality of base oils (Nessim, 2017).

Potential Pesticide Applications

Olszewska et al. (2011) characterized N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, closely related to the subject compound, as potential pesticides. This indicates possible applications in agricultural pest control (Olszewska et al., 2011).